Cas no 1875994-89-0 (1-(3-Chloropyridin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-Chloropyridin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 1875994-89-0
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5768280
• PubChem ID: 165835974
• Update Time: 2023-12-26

1-(3-Chloropyridin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1875994-89-0
• EN300-1966519
• 1-(3-chloropyridin-4-yl)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-(3-chloro-4-pyridinyl)-
• 1-(3-Chloropyridin-4-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H14ClNO2/c13-10-8-14-7-4-9(10)12(11(15)16)5-2-1-3-6-12/h4,7-8H,1-3,5-6H2,(H,15,16)
• InChI Key： BKWZPVNGYWWZRU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 399.8±37.0 °C(Predicted)
• pka: 3.36±0.20(Predicted)